molecular formula C14H10Br2N2 B15390248 3-Bromo-2-(4-bromophenyl)-6-methylimidazo[1,2-a]pyridine

3-Bromo-2-(4-bromophenyl)-6-methylimidazo[1,2-a]pyridine

Cat. No.: B15390248
M. Wt: 366.05 g/mol
InChI Key: ZZCZPWLHAFJGOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-2-(4-bromophenyl)-6-methylimidazo[1,2-a]pyridine is a halogenated imidazo[1,2-a]pyridine derivative characterized by bromine substituents at positions 3 and 2 (on the phenyl ring) and a methyl group at position 5. Its molecular formula is C₁₄H₁₀Br₂N₂ (molecular weight: 366.05 g/mol). The compound is structurally significant in medicinal chemistry due to the imidazo[1,2-a]pyridine scaffold, which is known for diverse biological activities, including antimicrobial and antituburcular properties .

Properties

Molecular Formula

C14H10Br2N2

Molecular Weight

366.05 g/mol

IUPAC Name

3-bromo-2-(4-bromophenyl)-6-methylimidazo[1,2-a]pyridine

InChI

InChI=1S/C14H10Br2N2/c1-9-2-7-12-17-13(14(16)18(12)8-9)10-3-5-11(15)6-4-10/h2-8H,1H3

InChI Key

ZZCZPWLHAFJGOV-UHFFFAOYSA-N

Canonical SMILES

CC1=CN2C(=NC(=C2Br)C3=CC=C(C=C3)Br)C=C1

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their substituents:

Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) CAS RN Key References
3-Bromo-2-(4-bromophenyl)-6-methylimidazo[1,2-a]pyridine Br (3), 4-BrPh (2), CH₃ (6) C₁₄H₁₀Br₂N₂ 366.05 N/A
2-(4-Bromophenyl)-6-methylimidazo[1,2-a]pyridine H (3), 4-BrPh (2), CH₃ (6) C₁₄H₁₁BrN₂ 287.15 1023-01-4
2-(4-Bromophenyl)-6-iodoimidazo[1,2-a]pyridine H (3), 4-BrPh (2), I (6) C₁₃H₉BrIN₂ 399.04 118000-66-1
6-Bromo-2-(4-fluorophenyl)-3-piperazinylmethylimidazo[1,2-a]pyridine Br (6), 4-FPh (2), CH₂-piperazine (3) C₁₈H₁₈BrFN₄ 399.23 727977-41-5
3-Bromo-6-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyridine Br (3), Cl (6), CF₃ (2) C₉H₄BrClF₃N₂ 299.48 1160474-82-7
Key Observations:
  • Halogen Effects: Bromine at position 3 (target compound) increases molecular weight and hydrophobicity compared to non-brominated analogs (e.g., 2-(4-Bromophenyl)-6-methylimidazo[1,2-a]pyridine, CAS 1023-01-4). This may enhance binding to hydrophobic enzyme pockets but reduce aqueous solubility .
  • Methyl vs.
  • Functional Group Diversity : Piperazinylmethyl (CAS 727977-41-5) and trifluoromethyl (CAS 1160474-82-7) groups introduce hydrogen-bonding or electron-withdrawing effects, which are critical for target selectivity and metabolic stability .

Physicochemical Properties

  • 3-Nitroimidazo[1,2-a]pyridine derivatives: Exhibit higher melting points (e.g., 178–180°C for nitrated analogs) due to increased molecular rigidity .
  • Solubility : Bromine substituents likely reduce aqueous solubility compared to methoxy or methyl groups. For example, 2-(4-Methoxyphenyl)-6-methylimidazo[1,2-a]pyridine (CAS 3l in ) has improved solubility due to the polar methoxy group .

Commercial Availability and Handling

  • Analogues :
    • 2-(4-Bromophenyl)-6-methylimidazo[1,2-a]pyridine (CAS 1023-01-4) is commercially available (>97% purity, JPY 38,000/5g) but carries handling warnings due to bromine content .
    • Hydrobromide salts (e.g., ) require specific storage conditions to prevent decomposition .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.